Cas no 23280-73-1 (2-(adamantan-1-yl)-1H-1,3-benzodiazole)

• Product Name: 2-(adamantan-1-yl)-1H-1,3-benzodiazole
• CAS No: 23280-73-1
• MF: C₁₇H₂₀N₂
• MW: 252.354104042053
• MDL: MFCD00168201
• CID: 277533
• PubChem ID: 64189
• Update Time: 2025-04-19

2-(adamantan-1-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-tricyclo[3.3.1.13,7]dec-1-yl-
• 2-(1-adamantyl)-1H-benzimidazole
• 1H-benzimidazole, 2-tricyclo[3.3.1.1~3,7~]dec-1-yl-
• 2-(Adamantan-1-yl)-1H-benzimidazole
• 2-(adamantan-1-yl)-1H-1,3-benzodiazole
• DTXSID30177850
• VZJQLKDAEBGCCW-UHFFFAOYSA-N
• Oprea1_441685
• 2-Tricyclo(3.3.1.1(sup 3,7))dec-1-yl-1H-benzimidazole
• EU-0048703
• AKOS016046701
• 2-(1-Adamantyl)benzimidazole
• 5-23-08-00355 (Beilstein Handbook Reference)
• 1H-1,3-Benzimidazole, 2-tricyclo[3.3.1.1(3,7)]dec-1-yl-
• EN300-235755
• VS-12250
• 1H-Benzimidazole, 2-tricyclo[3.3.1.13,7]dec-1-yl-
• 2-[(1s,3R,5S,7s)-adamantan-1-yl]-1H-1,3-benzodiazole
• BRN 0888102
• EN300-234795
• Benzimidazole, 2-(1-adamantyl)-
• AKOS000275466
• AKOS001655303
• F0918-4853
• 1H-Benzimidazole, 2-tricyclo(3.3.1.13,7)dec-1-yl-
• 23280-73-1
• 1H-Benzimidazole, 2-tricyclo(3.3.1.1(sup 3,7))dec-1-yl-

• MDL： MFCD00168201
• Inchi： 1S/C17H20N2/c1-2-4-15-14(3-1)18-16(19-15)17-8-11-5-12(9-17)7-13(6-11)10-17/h1-4,11-13H,5-10H2,(H,18,19)
• InChI Key： VZJQLKDAEBGCCW-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 252.1628
• Monoisotopic Mass: 252.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 28.7A^2

Experimental Properties

• Density: 1.236
• Boiling Point: 465.1°Cat760mmHg
• Flash Point: 249.4°C
• Refractive Index: 1.677
• PSA: 28.68
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(adamantan-1-yl)-1H-1,3-benzodiazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles